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Compound of Interest

Compound Name: Anthraquinone Violet

Cat. No.: B1194392 Get Quote

Anthraquinone Violet in Materials Science: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the potential applications of

Anthraquinone Violet and its derivatives in materials science. From advanced polymer

coloration to cutting-edge organic electronics, this document details the synthesis, properties,

and performance of these versatile compounds.

Core Properties of Anthraquinone Violet (Solvent
Violet 13)
Anthraquinone Violet, particularly C.I. Solvent Violet 13, is a synthetic dye recognized for its

vibrant bluish-violet hue and excellent stability.[1] These properties make it a valuable colorant

in various material applications. Its physical and chemical characteristics are summarized

below.

Table 1: Physical and Chemical Properties of Solvent Violet 13
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Property Value Reference

Molecular Formula C₂₁H₁₅NO₃ [1]

CAS Number 81-48-1 [1]

Melting Point 189-190°C [1][2]

Boiling Point >300°C at 1028 hPa [2]

Water Solubility 0.0093 mg/L at 24-25°C [2]

Log P (n-octanol/water) 4.26 at 25°C [2]

Vapour Pressure 3.25 x 10⁻⁹ Pa at 25°C [2]

Heat Resistance
260-350°C (in various

polymers)
[3][4]

Light Fastness (1/3 SD) 5-8 (in various polymers) [1][3]

Applications in Polymer Science
Solvent Violet 13 is extensively used for the coloration of a wide range of thermoplastics and

synthetic resins due to its high tinting strength and excellent thermal and light stability.[1]

Table 2: Performance of Solvent Violet 13 in Various Polymers
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Polymer
Tinting Strength
(Dye % for 1/3 SD
with 1% TiO₂)

Light Fastness (1/3
SD)

Heat Resistance
(°C/5 min)

Polystyrene (PS) 0.085 6 300

Acrylonitrile Butadiene

Styrene (ABS)
0.097 5 290

Polycarbonate (PC) 0.085 7-8 310

Polyethylene

Terephthalate (PET)
0.065 7-8 290

Polymethyl

Methacrylate (PMMA)
0.09 6-7 300

Data compiled from various sources.[1][3]

Experimental Protocol: Incorporation of Solvent Violet
13 into Polystyrene
This protocol describes a standard method for coloring polystyrene with Solvent Violet 13.

Materials:

Polystyrene (PS) pellets

Solvent Violet 13 powder

Titanium dioxide (TiO₂) (for creating a standardized shade)

Twin-screw extruder

Injection molding machine

Procedure:
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Pre-mixing: Dry blend the polystyrene pellets with Solvent Violet 13 powder and titanium

dioxide in the desired ratio (e.g., 0.085% dye and 1% TiO₂ for 1/3 Standard Depth).

Extrusion: Feed the pre-mixed material into a twin-screw extruder. The extruder melts,

mixes, and homogenizes the polymer and the colorant. Set the temperature profile of the

extruder appropriate for polystyrene (typically 180-220°C).

Pelletizing: The extruded strand of colored polystyrene is cooled in a water bath and then cut

into pellets.

Injection Molding: The colored pellets are then fed into an injection molding machine to

produce the final colored plastic parts.

The logical workflow for this process is illustrated below.

Polymer Coloring Workflow

Dry Blending
(PS Pellets, Solvent Violet 13, TiO₂)

Twin-Screw Extrusion
(180-220°C)

Cooling and Pelletizing

Injection Molding

Final Colored Product
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Click to download full resolution via product page

Workflow for Polymer Coloration

Applications in Organic Electronics
The core anthraquinone structure is redox-active, making its derivatives promising candidates

for applications in organic electronics, such as electrochromic devices and organic batteries.

Electrochromic Devices
An asymmetric anthraquinone heptyl viologen (AQHV) derivative has been synthesized for use

in electrochromic devices (ECDs). This material exhibits excellent color-switching properties

and long-term stability.

Table 3: Performance of Anthraquinone-based Electrochromic Devices

Device Type ΔT at 605 nm (%)
Coloration
Efficiency at 605
nm (cm²/C)

Cycling Stability
(after 1000 cycles)

Solution-type (s-ECD) 60.2 49.0
96.4% of initial ΔT

retained

Polymer gel-type (g-

ECD)
62.2 60.9

98.8% of initial ΔT

retained

Data for an asymmetric anthraquinone heptyl viologen derivative.[5]

A novel asymmetric viologen derivative, 1-((9,10-dioxo-9,10-dihydroanthracen-2-yl) methyl)-1′-

heptyl-4,4′-bipyridinium di-tetrafluoroborate, was synthesized to improve the performance of

electrochromic devices.[5] The synthetic pathway is a multi-step process.
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Synthesis of AQHV Derivative

Anthraquinone Precursor

Functionalization

Coupling with Heptyl Viologen

Final AQHV Product

Click to download full resolution via product page

Synthetic Pathway for AQHV

Sodium-Ion Batteries
Anthraquinone and its derivatives have been investigated as cathode materials for sodium-ion

batteries due to their high theoretical capacity.[6] Thin-film electrodes of anthraquinone have

shown significantly better performance compared to powder-based electrodes.

Table 4: Performance of Anthraquinone-based Sodium-Ion Battery Electrodes

Electrode Type
1st Cycle Specific
Capacity (mAh/g)

Capacity after 100 Cycles
(mAh/g)

AQ Thin-Film 233 80

AQ Powder 87 4

Performance data for anthraquinone electrodes in sodium-ion batteries.[6]
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This protocol outlines the fabrication of an anthraquinone thin-film electrode for a sodium-ion

battery.

Materials:

High-purity anthraquinone (97%)

Carbon paper substrate

Thermal evaporator

Tube furnace for purification

Procedure:

Purification of Anthraquinone: The commercially available anthraquinone is purified by

sublimation in a tube furnace at 250°C for 20 hours.

Substrate Preparation: Carbon paper discs are punched out to the desired electrode size.

Thin-Film Deposition: The purified anthraquinone is placed in a thermal evaporator. A 200 nm

thick film of anthraquinone is deposited onto the carbon paper substrate by sublimation at

57°C under a high vacuum (10⁻⁶ mbar).

Electrode Assembly: The prepared anthraquinone thin-film electrode is then assembled into

a coin cell with a sodium metal anode and an appropriate electrolyte for electrochemical

testing.

The experimental workflow for fabricating the thin-film electrode is depicted below.
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AQ Thin-Film Electrode Fabrication

Anthraquinone Purification
(Sublimation at 250°C)

Thermal Evaporation
(200 nm film at 57°C, 10⁻⁶ mbar)

Carbon Substrate Preparation

Coin Cell Assembly

Click to download full resolution via product page

Fabrication of AQ Thin-Film Electrode

Synthesis of Anthraquinone Derivatives
The versatility of anthraquinone dyes stems from the ability to modify the core anthraquinone

structure with various functional groups.[7] A common synthetic route involves the Friedel-

Crafts acylation of a substituted benzene with phthalic anhydride.

General Experimental Protocol: Synthesis of
Anthraquinone Derivatives
This protocol describes a general, environmentally friendly method for synthesizing

anthraquinone derivatives.

Materials:

Phthalic anhydride

Substituted benzene (e.g., toluene, anisole)

Alum (KAl(SO₄)₂·12H₂O)
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Water

Ethyl acetate

Procedure:

Reaction Setup: In a round-bottom flask, mix phthalic anhydride (1 mmol), the substituted

benzene (1.1 mmol), and water (5 mL).

Catalyst Addition: Add alum (25 mol%) to the mixture.

Reaction: Stir the reaction mixture at room temperature. The reaction progress is monitored

by Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, extract the mixture with ethyl acetate.

Purification: The organic layer is separated, dried, and the solvent is evaporated to yield the

crude product, which can be further purified by recrystallization or chromatography.

A simplified representation of this synthesis is shown below.
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General Synthesis of AQ Derivatives

Phthalic Anhydride + Substituted Benzene

Reaction in Water with Alum Catalyst

Extraction with Ethyl Acetate

Purification

Anthraquinone Derivative
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Synthesis of Anthraquinone Derivatives

Conclusion
Anthraquinone Violet and its derivatives represent a class of highly versatile organic materials

with significant potential in materials science. Their inherent stability and vibrant color make

them ideal for polymer applications. Furthermore, the redox-active nature of the anthraquinone

core opens up exciting possibilities for their use in advanced electronic applications, including

energy storage and electrochromic devices. Further research into the synthesis of novel

derivatives with tailored properties will undoubtedly lead to new and innovative applications in

the future.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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